Cas no 1780473-96-2 ((3,5-dichloropyridin-4-yl)methanesulfonyl chloride)

(3,5-Dichloropyridin-4-yl)methanesulfonyl chloride is a versatile sulfonylating reagent used in organic synthesis, particularly in the preparation of sulfonamide derivatives. Its key advantages include high reactivity due to the presence of the sulfonyl chloride group, enabling efficient functionalization of amines and other nucleophiles. The dichloropyridine scaffold enhances stability and provides a rigid framework for further modifications. This compound is valuable in pharmaceutical and agrochemical research, where precise sulfonylation is required. Its well-defined structure ensures consistent performance in multi-step syntheses. Suitable for controlled reactions, it offers selectivity in complex molecular transformations while maintaining compatibility with a range of reaction conditions.
(3,5-dichloropyridin-4-yl)methanesulfonyl chloride structure
1780473-96-2 structure
Product Name:(3,5-dichloropyridin-4-yl)methanesulfonyl chloride
CAS No:1780473-96-2
MF:C6H4Cl3NO2S
MW:260.525457382202
CID:5844484
PubChem ID:84710230
Update Time:2025-06-07

(3,5-dichloropyridin-4-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • (3,5-dichloropyridin-4-yl)methanesulfonyl chloride
    • 1780473-96-2
    • EN300-1990006
    • Inchi: 1S/C6H4Cl3NO2S/c7-5-1-10-2-6(8)4(5)3-13(9,11)12/h1-2H,3H2
    • InChI Key: RKEBIERSFIESSW-UHFFFAOYSA-N
    • SMILES: ClS(CC1C(=CN=CC=1Cl)Cl)(=O)=O

Computed Properties

  • Exact Mass: 258.902833g/mol
  • Monoisotopic Mass: 258.902833g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 55.4Ų

(3,5-dichloropyridin-4-yl)methanesulfonyl chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1990006-0.05g
(3,5-dichloropyridin-4-yl)methanesulfonyl chloride
1780473-96-2
0.05g
$707.0 2023-09-16
Enamine
EN300-1990006-0.1g
(3,5-dichloropyridin-4-yl)methanesulfonyl chloride
1780473-96-2
0.1g
$741.0 2023-09-16
Enamine
EN300-1990006-0.25g
(3,5-dichloropyridin-4-yl)methanesulfonyl chloride
1780473-96-2
0.25g
$774.0 2023-09-16
Enamine
EN300-1990006-0.5g
(3,5-dichloropyridin-4-yl)methanesulfonyl chloride
1780473-96-2
0.5g
$809.0 2023-09-16
Enamine
EN300-1990006-1.0g
(3,5-dichloropyridin-4-yl)methanesulfonyl chloride
1780473-96-2
1g
$1299.0 2023-05-26
Enamine
EN300-1990006-2.5g
(3,5-dichloropyridin-4-yl)methanesulfonyl chloride
1780473-96-2
2.5g
$1650.0 2023-09-16
Enamine
EN300-1990006-5.0g
(3,5-dichloropyridin-4-yl)methanesulfonyl chloride
1780473-96-2
5g
$3770.0 2023-05-26
Enamine
EN300-1990006-10.0g
(3,5-dichloropyridin-4-yl)methanesulfonyl chloride
1780473-96-2
10g
$5590.0 2023-05-26
Enamine
EN300-1990006-1g
(3,5-dichloropyridin-4-yl)methanesulfonyl chloride
1780473-96-2
1g
$842.0 2023-09-16
Enamine
EN300-1990006-5g
(3,5-dichloropyridin-4-yl)methanesulfonyl chloride
1780473-96-2
5g
$2443.0 2023-09-16
Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.